Cas no 917749-93-0 (5-[4-(Morpholine-4-sulfonyl)-phenyl]-4-phenyl-4H-[1,2,4]triazole-3-thiol)

• Product Name: 5-[4-(Morpholine-4-sulfonyl)-phenyl]-4-phenyl-4H-[1,2,4]triazole-3-thiol
• CAS No: 917749-93-0
• MF: C₁₈H₁₈N₄O₃S₂
• MW: 402.490520954132
• CID: 3082490
• PubChem ID: 18524234
• Update Time: 2025-09-26

5-[4-(Morpholine-4-sulfonyl)-phenyl]-4-phenyl-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-[4-(Morpholine-4-sulfonyl)-phenyl]-4-phenyl-4H-[1,2,4]triazole-3-thiol
• AKOS000678883
• 917749-93-0
• 5-(4-(Morpholinosulfonyl)phenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD08898864
• Inchi： 1S/C18H18N4O3S2/c23-27(24,21-10-12-25-13-11-21)16-8-6-14(7-9-16)17-19-20-18(26)22(17)15-4-2-1-3-5-15/h1-9H,10-13H2,(H,20,26)
• InChI Key： JPRGWJKMHFCKTO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=NNC(N2C2C=CC=CC=2)=S)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 402.08203280Da
• Monoisotopic Mass: 402.08203280Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles